Cas no 897487-41-1 ((2E)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 897487-41-1
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 5480583
• Update Time: 2025-06-26

(2E)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(4-methoxy-7-methyl-2-benzothiazolyl)-1-piperazinyl]-3-(2-thienyl)-
• (2E)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

• Inchi： 1S/C20H21N3O2S2/c1-14-5-7-16(25-2)18-19(14)27-20(21-18)23-11-9-22(10-12-23)17(24)8-6-15-4-3-13-26-15/h3-8,13H,9-12H2,1-2H3
• InChI Key： CXBMOWMNPWFLKG-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(C)=C3S2)CC1)(=O)C=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-1-4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(4-Methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one (CAS 897487-41-1)

The compound (2E)-1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one, identified by CAS 897487-41-1, is a structurally complex molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique combination of a benzothiazole core, piperazine linker, and thiophene-based enone moiety makes it a promising candidate for diverse applications, particularly in drug discovery and organic electronics.

Recent studies highlight the growing interest in benzothiazole derivatives due to their broad biological activities, including potential applications in neurodegenerative diseases and cancer research. The presence of the thiophene ring in this compound further enhances its electronic properties, making it relevant for organic semiconductor development—a hot topic in sustainable energy solutions. Researchers are particularly intrigued by how the piperazine bridge modulates both pharmacological activity and molecular flexibility.

From a synthetic chemistry perspective, the E-configuration of the α,β-unsaturated ketone (enone) system in 897487-41-1 is crucial for its reactivity profile. This feature enables Michael addition reactions and conjugation-dependent optical properties, which are frequently searched topics in photochemistry forums. The compound's methoxy group at the 4-position of the benzothiazole ring also influences its metabolic stability—a key consideration in medicinal chemistry optimization strategies.

Analytical characterization of CAS 897487-41-1 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular focus on the spin-spin coupling patterns of the thiophene protons and the distinctive singlet from the 7-methyl group. These analytical challenges are commonly discussed in spectroscopy communities, reflecting the compound's structural complexity.

In material science applications, the extended π-conjugation system formed by the benzothiazole-thiophene assembly shows promising charge transport properties. This aligns with current trends in flexible electronics research, where scientists frequently search for "small molecule semiconductors with high mobility." The compound's solid-state packing behavior—affected by the piperazine torsion angles—is another active area of investigation in crystal engineering studies.

Regarding stability, the enone moiety in (2E)-1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one requires protection from prolonged light exposure, a consideration often raised in compound storage discussions. The methoxy group provides some protection against oxidative degradation, a feature that draws parallels to popular antioxidant research topics.

The pharmaceutical potential of this compound is underscored by computational studies predicting good blood-brain barrier permeability—a frequently searched term in CNS drug development circles. Molecular docking simulations suggest the benzothiazole fragment may interact with various enzyme active sites, though actual biological data remains limited, creating opportunities for future translational research.

From an industrial perspective, scale-up synthesis of CAS 897487-41-1 presents interesting challenges in green chemistry optimization, particularly in minimizing solvent use during the final Knoevenagel condensation step. These process chemistry aspects resonate with current industry focus on sustainable manufacturing practices.

In conclusion, (2E)-1-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one represents a multifaceted compound bridging several cutting-edge research areas. Its structural features address multiple contemporary scientific inquiries, from drug design principles to organic electronic materials, making it a compelling subject for ongoing investigation across disciplines.